Cas no 45738-97-4 (Hypoxanthine Monosodium Salt)

• Product Name: Hypoxanthine Monosodium Salt
• CAS No: 45738-97-4
• MF: C₅H₄N₄NaO
• MW: 159.101230621338
• CID: 328379
• PubChem ID: 136234688
• Update Time: 2025-11-01

Hypoxanthine Monosodium Salt Chemical and Physical Properties

Names and Identifiers

• 6H-Purin-6-one,1,2,3,9-tetrahydro-, sodium salt (1:1)
• 3,7-dihydropurin-6-one,sodium
• HYPOXANTHINE MONOSODIUM
• 6H-Purin-6-one,1,7-dihydro-,monosodium salt (9CI)
• 1,7-Dihydro-6H-purin-6-one monosodium salt
• 1,2,3,9-Tetrahydro-6H-purin-6-one sodium salt
• DTXSID50722043
• PUBCHEM_57350056
• SCHEMBL122843
• 45738-97-4
• Hypoxanthine Monosodium Salt

• Inchi： 1S/C5H4N4O.Na/c10-5-3-4(7-1-6-3)8-2-9-5;/h1-2H,(H2,6,7,8,9,10);
• InChI Key： XJZYXTWSMDRIJE-UHFFFAOYSA-N
• SMILES： [Na].O=C1C2=C(N=CN1)N=CN2

Computed Properties

• Exact Mass: 158.02000
• Monoisotopic Mass: 159.02828005g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• PSA: 77.52000
• LogP: 0.49670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Purinones

Additional information on Hypoxanthine Monosodium Salt

Hypoxanthine Monosodium Salt (CAS No. 45738-97-4): A Comprehensive Overview

Hypoxanthine Monosodium Salt, chemically designated as 5-amino-6-hydroxypurine monosodium salt, is a significant compound in the field of biochemistry and pharmaceutical research. With a CAS number of 45738-97-4, this compound has garnered attention due to its versatile applications in medicinal chemistry and therapeutic interventions. This introduction aims to provide an in-depth exploration of Hypoxanthine Monosodium Salt, highlighting its chemical properties, biological significance, and the latest research advancements.

The molecular structure of Hypoxanthine Monosodium Salt consists of a purine derivative, featuring both amino and hydroxyl functional groups. These structural attributes contribute to its unique reactivity and biological interactions. The sodium salt form enhances its solubility in aqueous solutions, making it particularly useful for various biochemical assays and pharmaceutical formulations.

In recent years, Hypoxanthine Monosodium Salt has been extensively studied for its potential role in cellular metabolism and energy production. It is a precursor in the synthesis of adenosine triphosphate (ATP), the primary energy currency of cells. This metabolic significance has positioned it as a candidate for therapeutic applications, particularly in conditions where energy metabolism is impaired.

One of the most compelling areas of research involving Hypoxanthine Monosodium Salt is its application in anti-inflammatory and antioxidant therapies. Studies have demonstrated that this compound can modulate inflammatory pathways by inhibiting key enzymes such as xanthine oxidase. This enzyme inhibition not only reduces the production of reactive oxygen species (ROS) but also helps in alleviating oxidative stress, which is often associated with chronic inflammatory diseases.

Furthermore, Hypoxanthine Monosodium Salt has shown promise in the treatment of neurological disorders. Research indicates that it can cross the blood-brain barrier and exert neuroprotective effects. Its ability to enhance ATP production may help in mitigating neuronal damage caused by ischemic events or neurodegenerative diseases. Recent preclinical studies have explored its potential in models of Parkinson's disease and Alzheimer's disease, where it has demonstrated significant protective effects on dopaminergic and cholinergic neurons.

The compound's role in cancer therapy is another area of active investigation. Hypoxanthine Monosodium Salt has been found to exhibit anti-proliferative effects on various cancer cell lines. It achieves this by interfering with nucleotide biosynthesis and inducing apoptosis in cancer cells. Additionally, its ability to modulate immune responses makes it a promising candidate for immunotherapy applications.

Recent advancements in drug delivery systems have also highlighted the potential of Hypoxanthine Monosodium Salt as a bioactive agent. Nanoparticle-based delivery systems have been developed to enhance its bioavailability and target specificity. These innovations are particularly relevant for treating diseases that require localized drug delivery, such as tumors or inflammatory lesions.

The synthesis of Hypoxanthine Monosodium Salt involves well-established chemical methodologies, ensuring high purity and yield suitable for pharmaceutical use. The process typically involves the condensation of urea with glyoxylic acid followed by sodium salt formation. Advances in synthetic chemistry have enabled more efficient and environmentally friendly production methods, aligning with global sustainability goals.

Regulatory considerations play a crucial role in the commercialization of Hypoxanthine Monosodium Salt. Compliance with Good Manufacturing Practices (GMP) ensures that the compound meets stringent quality standards for therapeutic use. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have guidelines that govern the approval process for new pharmaceutical agents.

Future research directions for Hypoxanthine Monosodium Salt are multifaceted, encompassing both basic science investigations and clinical trials. Exploring its mechanisms of action at a molecular level will provide deeper insights into its therapeutic potential. Additionally, conducting human clinical trials will be essential to validate its efficacy and safety profile for various medical conditions.

The interdisciplinary nature of research on Hypoxanthine Monosodium Salt underscores its importance in advancing medical science. Collaboration between chemists, biochemists, pharmacologists, and clinicians will be crucial in translating laboratory findings into tangible therapeutic benefits for patients worldwide.